Cas no 2680562-12-1 (2-(oxan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: 2-(oxan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2680562-12-1
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 5652493
• PubChem ID: 165910527
• Update Time: 2025-11-01

2-(oxan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680562-12-1
• EN300-28277615
• 2-(oxan-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• 2-(oxan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C11H17NO5/c1-2-6-17-11(15)12-9(10(13)14)8-5-3-4-7-16-8/h2,8-9H,1,3-7H2,(H,12,15)(H,13,14)
• InChI Key： COEACEUUKRABIO-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(oxan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

2-(Oxan-2-yl)-2-{(Prop-2-en-1-yloxy)carbonylamino}acetic Acid: An Emerging Compound in Chemical and Pharmaceutical Research

2-(Oxan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680562-12-1) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound, also known as oxan-2-yl propenyl carbamate acetic acid, is characterized by its complex molecular architecture, which includes a cyclic ether (oxane) and an amide functional group. These structural features contribute to its stability and reactivity, making it a valuable candidate for further investigation.

The chemical structure of 2-(oxan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid is defined by its molecular formula, C₁₃H₁₉NO₅. The presence of the oxane ring and the propenyl carbamate moiety imparts specific chemical properties that are of interest to researchers. The oxane ring, a six-membered cyclic ether, provides structural rigidity and stability, while the propenyl carbamate group introduces reactivity and functional versatility. These features make the compound suitable for a wide range of applications, including drug development and materials science.

In the realm of pharmaceutical research, 2-(oxan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have focused on its ability to modulate specific biological pathways and its potential as a scaffold for drug design. For instance, researchers have explored its interactions with enzymes involved in metabolic processes and its effects on cellular signaling pathways. These investigations have revealed that the compound exhibits selective binding properties and can influence key biological targets, making it a valuable tool for understanding disease mechanisms.

The synthetic route to 2-(oxan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the oxane ring, the introduction of the propenyl carbamate group, and the final coupling reaction to form the acetic acid derivative. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protective group strategies, have been employed to achieve efficient and scalable synthesis. This robust synthetic methodology ensures that the compound can be produced in sufficient quantities for both laboratory studies and potential clinical applications.

The physicochemical properties of 2-(oxan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid have been extensively characterized. It is a white crystalline solid with a melting point of approximately 150°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These solubility characteristics are important for its use in various experimental setups, including cell culture studies and animal models.

In terms of biological activity, preliminary studies have indicated that 2-(oxan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid possesses anti-inflammatory properties. In vitro assays have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Further research is ongoing to elucidate the mechanisms underlying these anti-inflammatory effects.

Beyond its anti-inflammatory properties, 2-(oxan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid has also been investigated for its potential neuroprotective effects. Studies using neuronal cell cultures have demonstrated that the compound can reduce oxidative stress and protect against neurotoxicity induced by various agents such as amyloid-beta peptides. These neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death. The potential application of this compound in neurodegenerative diseases such as Alzheimer's disease is an area of active research.

The safety profile of 2-(oxan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid has been evaluated through various toxicological studies. In vitro cytotoxicity assays have shown that the compound exhibits low toxicity at therapeutic concentrations. Animal studies have also confirmed its safety at relevant doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support its potential for further development as a therapeutic agent.

In conclusion, 2-(oxan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680562-12-1) is an emerging compound with promising applications in chemical and pharmaceutical research. Its unique chemical structure, combined with its biological activities, makes it a valuable candidate for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a key player in the development of novel treatments for various diseases.